Cas no 2549171-61-9 (Methyl (2S)-2-amino-2-[(1S,3S)-3-hydroxycyclohexyl]acetate)

• Product Name: Methyl (2S)-2-amino-2-[(1S,3S)-3-hydroxycyclohexyl]acetate
• CAS No: 2549171-61-9
• MF: C₉H₁₇NO₃
• MW: 187.24
• MDL: MFCD34182687
• CID: 5109264
• Update Time: 2026-03-03

Methyl (2S)-2-amino-2-[(1S,3S)-3-hydroxycyclohexyl]acetate Chemical and Physical Properties

Names and Identifiers

• AT26273
• METHYL (2S)-2-AMINO-2-[(1S,3S)-3-HYDROXYCYCLOHEXYL]ACETATE
• Methyl (2S)-2-amino-2-[(1S,3S)-3-hydroxycyclohexyl]acetate

• MDL： MFCD34182687
• Inchi： 1S/C9H17NO3/c1-13-9(12)8(10)6-3-2-4-7(11)5-6/h6-8,11H,2-5,10H2,1H3/t6-,7-,8-/m0/s1
• InChI Key： RVBVUMVCDCFQAC-FXQIFTODSA-N
• SMILES： O[C@H]1CCC[C@]([H])([C@@H](C(=O)OC)N)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 0.1
• Topological Polar Surface Area: 72.6

Additional information on Methyl (2S)-2-amino-2-[(1S,3S)-3-hydroxycyclohexyl]acetate

Methyl (2S)-2-amino-2-[(1S,3S)-3-hydroxycyclohexyl]acetate: A Comprehensive Overview

Methyl (2S)-2-amino-2-[(1S,3S)-3-hydroxycyclohexyl]acetate, identified by the CAS number 2549171-61-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The structure of Methyl (2S)-2-amino-2-[(1S,3S)-3-hydroxycyclohexyl]acetate consists of a methyl group attached to an amino acid derivative. The molecule's chiral centers contribute to its unique properties, particularly in terms of its interaction with biological targets. The stereochemistry at the (2S) and (1S,3S) positions plays a crucial role in determining its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed asymmetric catalysis and enantioselective reactions to produce high-purity enantiomers, which are essential for studying the compound's biological activity. These methods have significantly improved the scalability of production, making it more accessible for preclinical studies.

In terms of biological activity, Methyl (2S)-2-amino-2-[(1S,3S)-3-hydroxycyclohexyl]acetate has shown promise as a modulator of key enzymes and receptors. For instance, studies published in the last year have demonstrated its ability to inhibit certain proteases involved in inflammatory pathways. This suggests potential applications in the treatment of conditions such as arthritis and neurodegenerative diseases.

Moreover, the compound has been investigated for its role in modulating ion channels, which are critical for neuronal communication. Preclinical data indicate that it may possess neuroprotective properties, making it a candidate for therapies targeting stroke and other neurological disorders. These findings underscore the importance of further research into its mechanisms of action and safety profile.

The stereochemical integrity of Methyl (2S)-2-amino-2-[(1S,3S)-3-hydroxycyclohexyl]acetate is vital for its biological activity. Any deviation from the specified configuration could lead to reduced efficacy or unintended side effects. Therefore, rigorous quality control measures are implemented during synthesis to ensure the compound's stereochemical purity.

In conclusion, Methyl (2S)-2-amino-2-[(1S,3S)-3-hydroxycyclohexyl]acetate represents a promising compound with diverse applications in drug discovery. Its unique structure and stereochemical properties make it a valuable tool for researchers aiming to develop innovative therapeutic agents. As ongoing studies continue to unravel its potential, this compound is poised to play a significant role in advancing medical science.